molecular formula C4H9NO2 B1512807 4-Azanylbutanoic acid CAS No. 58485-43-1

4-Azanylbutanoic acid

Cat. No. B1512807
CAS RN: 58485-43-1
M. Wt: 104.11 g/mol
InChI Key: BTCSSZJGUNDROE-HOSYLAQJSA-N
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Description

4-Azanylbutanoic acid, also known as gamma-aminobutyric acid (GABA), is a naturally occurring neurotransmitter with central nervous system (CNS) inhibitory activity . It has a molecular formula of C4H9NO2 .


Molecular Structure Analysis

The molecular structure of this compound consists of four carbon atoms, nine hydrogen atoms, one nitrogen atom, and two oxygen atoms . The molecular weight is approximately 103.12 Da .


Chemical Reactions Analysis

The chemical reactions involving this compound are diverse and depend on the specific conditions and reactants . It can participate in acid-base reactions, precipitation reactions, or oxidation-reduction reactions .

Scientific Research Applications

Environmental and Agricultural Applications

Biotechnological Applications

  • Laccases for Environmental Remediation: Laccases have been studied for their ability to oxidize phenolic and non-phenolic lignin-related compounds as well as environmental pollutants, suggesting that compounds like this compound could be relevant in the development of bioremediation processes Industrial and Biotechnological Applications of Laccases: A Review.

Nanomaterials in Environmental Remediation

  • Use of Nanomaterials: Nanomaterials are being explored for the removal of pollutants from water and soil, indicating a research interest in innovative materials and methods for environmental cleanup. This suggests potential research applications for this compound in the development or modification of nanomaterials aimed at pollution control A Review on Nanomaterials for Environmental Remediation.

Analytical and Pharmacological Studies

Mechanism of Action

The mechanism of action of 4-Azanylbutanoic acid primarily involves its role as a neurotransmitter in the CNS . It acts by binding to specific receptors in the CNS, leading to an increase in inhibitory signals, which can help to reduce neuronal excitability .

Future Directions

The future directions for the study and application of 4-Azanylbutanoic acid are vast and promising. It has potential applications in the pharmaceutical industry, particularly in the development of treatments for neurological disorders . Moreover, ongoing research is exploring its potential uses in other areas of medicine and science .

properties

IUPAC Name

4-(15N)azanylbutanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H9NO2/c5-3-1-2-4(6)7/h1-3,5H2,(H,6,7)/i5+1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BTCSSZJGUNDROE-HOSYLAQJSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CC(=O)O)CN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C(CC(=O)O)C[15NH2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H9NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90746147
Record name 4-(~15~N)Aminobutanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90746147
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

104.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

58485-43-1
Record name 4-(~15~N)Aminobutanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90746147
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 58485-43-1
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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